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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitroguanidine is an energetic material with applications as a propellant and high explosive,
as well as a precursor in the synthesis of various compounds, including insecticides.[1][2] It is a
colorless, crystalline solid that is highly insensitive but powerful.[1] Due to its hazardous nature,
strict adherence to safety protocols is paramount when handling this compound in a research
and development setting. These application notes provide detailed protocols for the safe
handling, storage, and disposal of nitroguanidine to minimize risks to personnel and property.

Hazard Identification and Classification

Nitroguanidine is classified as a Division 1.1 explosive, meaning it has a mass explosion
hazard.[3] It is also a flammable solid and can be irritating to the eyes, skin, and respiratory
system.[4][5] Dried-out nitroguanidine is particularly sensitive and may explode if exposed to
heat, flame, friction, or shock.[3][6]

GHS Hazard Statements:
e H201: Explosive; mass explosion hazard.[3]
e H228: Flammable solid.[7]

e H315: Causes skin irritation.[7]
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o H318: Causes serious eye damage.[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of nitroguanidine is provided in the

table below.

Property Value References

Molecular Formula CH4N402 [4]

Molar Mass 104.07 g/mol [4]
Colorless, crystalline solid /

Appearance ) ) [1114]
White needle-like crystals

] ] Decomposes at 239 °C

Melting Point ) ) [1114]
(without melting)

Density 1.55 g/cm3 [4]

Solubility in Water 0.42 g/100mL (25 °C) [1]

Autoignition Temperature Not available [8]

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling nitroguanidine.[3][8]
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PPE Category Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[3]

Fire/flame resistant and impervious clothing.[3]
Skin Protection Compatible chemical-resistant gloves (inspect
prior to use).[3][5]

A full-face respirator should be used if exposure
) ) limits are exceeded or irritation is experienced.
Respiratory Protection ] ]
[3] A government-approved respirator is

recommended.[5]

Footwear Closed-toe shoes.

Experimental Protocols
General Handling Precautions

o Work in a well-ventilated area, preferably in a chemical fume hood with appropriate exhaust
ventilation.[3][8]

» Avoid the formation of dust and aerosols.[3]

e Use non-sparking tools and explosion-proof equipment.[8]

» Ground and bond containers when transferring material to prevent electrostatic discharge.[8]
e Do not subject the material to grinding, shock, or friction.[3]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[3]

e Minimize the quantities of nitroguanidine used in experiments.

o Always keep the compound wetted, as it is often supplied with ca. 25% water to reduce its
explosive hazard.[8][9]

Protocol for Weighing and Transferring Nitroguanidine
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e Ensure all necessary PPE is worn correctly.

» Designate a specific area within a chemical fume hood for weighing and transferring.
e Use non-sparking spatulas and weighing boats.

o Carefully open the container, avoiding any sudden movements.

» Slowly and carefully transfer the desired amount of nitroguanidine to a tared, grounded
container.

e Avoid creating dust. If dust is generated, gently moisten it with water.[8]
e Securely close the primary container immediately after use.
o Clean any spills immediately following the spill response protocol (Section 7.0).

Storage and Disposal
Storage Protocols

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
oxidizing agents.[8][10]

Keep containers tightly closed.[8]

Store in a designated flammables area.[8]

Keep away from sources of ignition.[8]

Take precautionary measures against static discharges.[4]

Nitroguanidine should be kept damp in closed bottles.[11]

Disposal Protocols

o Waste material must be disposed of in accordance with national and local regulations.

» Controlled incineration is a potential disposal method.[11]
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 Alternatively, it can be strongly dissolved in water and used as a fertilizer.[11]
e Do not let the product enter drains.[3]
e Handle uncleaned containers as you would the product itself.

Emergency Procedures
Spill Response

o Evacuate personnel from the immediate area and remove all sources of ignition.[3]
e Ensure adequate ventilation.[3]

o Wear appropriate PPE, including respiratory protection.[3]

e Reduce airborne dust and prevent scattering by moistening the spill with water.[8]
o Use a spark-proof tool to sweep up the material.[8]

o Collect the spilled material with an electrically protected vacuum cleaner or by wet-brushing
and place it in a suitable, closed container for disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.[5]

First Aid Measures
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Exposure Route First Aid Protocol References

Move the victim to fresh air. If

not breathing, give artificial
Inhalation respiration. If breathing is [8]

difficult, give oxygen. Get

medical aid.

Flush skin with plenty of water
for at least 15 minutes while

Skin Contact removing contaminated [8]
clothing and shoes. Get

medical aid.

Flush eyes with plenty of water
for at least 15 minutes,

Eye Contact occasionally lifting the upper [8]
and lower eyelids. Get medical

aid.

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and have

Ingestion them drink 2-4 cupfuls of milk [8]
or water. Never give anything
by mouth to an unconscious

person. Get medical aid.

Fire Fighting Measures

« DANGER: EXPLOSION RISK. In case of fire, evacuate the area. DO NOT fight the fire when
it reaches explosives.[3]

o For small fires, use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[8]

o For large fires, use water spray, fog, or alcohol-resistant foam. Do NOT use straight streams
of water.[8]
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» Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
approved, and full protective gear.[8]

Visualized Workflow
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Caption: A workflow for the safe handling of nitroguanidine.

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b056551?utm_src=pdf-body-img
https://www.benchchem.com/product/b056551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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